2-(3-Methoxypropyl)piperazine

• Molecular Formula: C8H18N2O
• Molecular Weight: 158.24 g/mol
• IUPAC Name: 2-(3-methoxypropyl)piperazine
• InChI: InChI=1S/C8H18N2O/c1-11-6-2-3-8-7-9-4-5-10-8/h8-10H,2-7H2,1H3
• InChI Key: YSFPGOJJWQLEIY-UHFFFAOYSA-N
• Canonical SMILES: COCCCC1CNCCN1

Description

2-(3-Methoxypropyl)piperazine is a piperazine derivative characterized by a methoxypropyl substituent at the 2-position of the heterocyclic ring. Piperazines are six-membered rings containing two nitrogen atoms at opposite positions, and their derivatives are widely explored in medicinal chemistry due to their versatility in interacting with biological targets. The methoxypropyl group in this compound introduces both lipophilic and polar properties, influencing solubility, pharmacokinetics, and target binding .

Comparison with Similar Compounds

Antiviral Activity

• Butyl Piperazine Analogs: Replacement of the 2-(3-aminopropylamino)ethyl chain with a butyl piperazine ligand (e.g., in compound 9a) retained antiviral activity against Rift Valley Fever Virus (RVFV) while improving cytotoxicity profiles. This suggests that piperazine derivatives with alkyl chains of similar length and rigidity can maintain efficacy while optimizing safety .
• Piperazine vs. Pyrrolopyrazine Derivatives : Piperazine derivatives generally exhibit broader antiviral and anticancer activities compared to pyrrolopyrazines, as seen in Streptomyces extracts. For example, piperazine derivatives like "Piperazine, 1-methyl-4-[2-(p-tolylsulfonyl) ethyl]-" demonstrated higher bioactivity in antioxidant and anticancer assays .

Dopamine Transporter (DAT) Inhibition

• GBR 12909 Analogs : 1-[2-(Bis(4-fluorophenyl)methoxy)ethyl]-4-(3-phenylpropyl)piperazine (GBR 12909) and its analogs bind to DAT with high affinity (IC₅₀ = 1.4–8.2 nM). Structural rigidity introduced via bridged piperazines (e.g., 3,8-diaza[3.2.1]bicyclooctane) enhanced DAT selectivity over serotonin transporters (SERT). In contrast, 2-(3-Methoxypropyl)piperazine lacks the aromatic substituents critical for DAT binding, suggesting lower potency in neurotransmitter reuptake inhibition .
• Substituent Position Sensitivity : Methyl substituents on the piperazine ring significantly affect activity. For example, 4-methylpiperazine derivatives (e.g., compound 2 ) showed superior papain-like protease (PLpro) inhibition (IC₅₀ < 0.015 μM) compared to 2- or 3-methyl analogs, indicating positional sensitivity .

Structural and Physicochemical Properties

Solubility and pKa

Compound	Spacer Between Piperazine and Core	Solubility (μM)	pKa of Piperazine Nitrogen
2-(3-Methoxypropyl)piperazine	N/A	Not reported	~6–7 (estimated)
8ac (ethylene spacer)	Ethylene	80+	6–7
8j (methylene spacer)	Methylene	80+	5.0
8a (direct attachment)	None	<20	3.8

• Ethylene or methylene spacers between piperazine and core structures (e.g., quinolones) enhance aqueous solubility by modulating pKa values. Direct attachment of bulky groups (e.g., phenyl) reduces solubility due to increased hydrophobicity .

Thermodynamic Properties

• 1-(2-Hydroxyethyl)piperazine (HEP) : A structurally related compound, HEP, has a pKa₁ of 3.73 and pKa₂ of 7.98, with high water solubility. The methoxypropyl group in 2-(3-Methoxypropyl)piperazine likely increases lipophilicity compared to HEP, affecting membrane permeability .

Structure-Activity Relationships (SAR)

• Chain Length and Rigidity: Antiviral activity is retained when alkyl chains (e.g., butyl) replace aminopropyl chains, but cytotoxicity improves with reduced chain flexibility . In DAT inhibitors, a 3-phenylpropyl group combined with a rigid piperazine scaffold (e.g., bridged diazabicyclo derivatives) enhances target selectivity .
• Substituent Effects :
  • Methoxy groups improve metabolic stability but may reduce binding affinity if positioned away from critical interaction sites .
  • Hydrophilic substituents (e.g., hydroxypropyl) enhance solubility but may compromise blood-brain barrier penetration in CNS-targeted drugs .

Key Research Findings

Antiviral Optimization: Piperazine derivatives with butyl chains are equally effective as aminopropyl analogs but safer, highlighting the importance of balancing hydrophobicity and flexibility .

DAT Selectivity : Bridged piperazine analogs of GBR 12909 achieve >100-fold selectivity for DAT over SERT, emphasizing the role of structural rigidity .

Solubility-Enhancing Strategies : Ethylene spacers between piperazine and core structures increase solubility without sacrificing activity, a critical factor in drug development .